2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile

• IUPAC Name: (Z)-3-(4-iodoanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile
• InChI: InChI=1S/C10H7IN6/c11-8-1-3-9(4-2-8)13-6-7(5-12)10-14-16-17-15-10/h1-4,6,13H,(H,14,15,16,17)/b7-6-
• InChI Key: RPLSSZHYUFEBJR-SREVYHEPSA-N
• Canonical SMILES: C1=CC(=CC=C1NC=C(C#N)C2=NNN=N2)I
• Isomeric SMILES: C1=CC(=CC=C1N/C=C(/C#N)\C2=NNN=N2)I
• Molecular Formula: C10H7IN6
• Molecular Weight: 338.11 g/mol

Description

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile, also known as TIAP, is an organic compound with a wide range of applications in chemical and biological research. TIAP is a type of organic azole compound, which is composed of a nitrogen-containing heterocyclic ring system, and is highly reactive. It has been used in a variety of scientific research applications, such as in the synthesis of other organic compounds, as a catalyst in organic synthesis, and as a tool for studying biochemical and physiological effects. In addition, TIAP has been used in a number of laboratory experiments to study its mechanism of action, advantages and limitations, and potential future applications.

Scientific Research Applications

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has a number of applications in scientific research. It has been used as a tool for studying the biochemical and physiological effects of various compounds and drugs. Additionally, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has been used in a number of laboratory experiments to study its mechanism of action, advantages and limitations, and potential future applications. It has also been used in organic synthesis as a catalyst, and has been used in the synthesis of other organic compounds, such as polymers, polysaccharides, and other materials.

Mechanism of Action

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile is a highly reactive compound and has been used in a number of laboratory experiments to study its mechanism of action. It has been shown to interact with various molecules, including proteins, DNA, and other organic compounds, in order to affect their biochemical and physiological properties. 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has been shown to bind to proteins, DNA, and other molecules in order to alter their structure and function. Additionally, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has been shown to interact with enzymes, hormones, and other molecules in order to affect their biochemical and physiological properties.
Biochemical and Physiological Effects
2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has been shown to have a number of biochemical and physiological effects on various molecules and organisms. It has been shown to interact with proteins, DNA, and other molecules in order to alter their structure and function. Additionally, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has been shown to interact with enzymes, hormones, and other molecules in order to affect their biochemical and physiological properties. 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has also been shown to have a number of anti-inflammatory and anti-microbial effects, as well as a number of other beneficial effects on the body.

Advantages and Limitations for Lab Experiments

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has a number of advantages and limitations when it comes to laboratory experiments. One of the primary advantages of 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile is its high reactivity, which makes it an ideal tool for studying the biochemical and physiological effects of various compounds and drugs. Additionally, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile is highly soluble in a variety of solvents, making it easy to work with in laboratory experiments. However, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile is also highly reactive and can cause unwanted side reactions in laboratory experiments. Additionally, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile can be difficult to work with in certain solvents, and can be toxic in high concentrations.

Future Directions

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has a number of potential future applications in scientific research. It has been used in a number of laboratory experiments to study its mechanism of action, advantages and limitations, and potential future applications. Additionally, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has been used in organic synthesis as a catalyst, and has been used in the synthesis of other organic compounds, such as polymers, polysaccharides, and other materials. 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has also been used in a number of biochemical and physiological studies, and has been shown to have a number of beneficial effects on the body. Additionally, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has been used in a number of drug development studies, as well as in the development of new materials and technologies. Finally, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile has been used in a number of medical diagnostic studies, and has been used to study the effects of various compounds and drugs on the body.

Synthesis Methods

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile is synthesized through a method known as the Ullmann reaction, which involves the coupling of an aryl iodide and an amine in the presence of a copper catalyst. The Ullmann reaction has been used for the synthesis of various organic compounds, including 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile. The reaction proceeds through a series of steps, including the formation of an aryl-Cu intermediate, which is then followed by the coupling of the aryl iodide and amine. The resulting product is 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile. The Ullmann reaction is a convenient and efficient method for the synthesis of 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-iodophenyl)amino)prop-2-enenitrile, and has been widely used in the synthesis of other organic compounds.